Cas no 1190967-42-0 (N1-(2-Aminoethyl)-N4-(7-chloroquinolin-4-yl)-N1-ethylpentane-1,4-diamine)

• Product name: N1-(2-Aminoethyl)-N4-(7-chloroquinolin-4-yl)-N1-ethylpentane-1,4-diamine
• CAS No: 1190967-42-0
• MF: C₁₈H₂₇ClN₄
• MW: 334.886782884598
• CID: 5739968
• PubChem ID: 153353136

N1-(2-Aminoethyl)-N4-(7-chloroquinolin-4-yl)-N1-ethylpentane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1190967-42-0
• N1-(2-Aminoethyl)-N4-(7-chloroquinolin-4-yl)-N1-ethylpentane-1,4-diamine
• SCHEMBL23430619
• 1,4-Pentanediamine, N1-(2-aminoethyl)-N4-(7-chloro-4-quinolinyl)-N1-ethyl-

• Inchi： 1S/C18H27ClN4/c1-3-23(12-9-20)11-4-5-14(2)22-17-8-10-21-18-13-15(19)6-7-16(17)18/h6-8,10,13-14H,3-5,9,11-12,20H2,1-2H3,(H,21,22)
• InChI Key： DMVNIODKAMLMFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NC(C)CCCN(CC)CCN

Computed Properties

• Exact Mass: 334.1924246g/mol
• Monoisotopic Mass: 334.1924246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.2Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 489.7±45.0 °C(Predicted)
• pka: 9.65±0.10(Predicted)